Cas no 941884-18-0 (N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide)

N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide is a synthetic organic compound featuring a benzothiazole core substituted with a fluorine atom at the 6-position, a benzyl group, and a methanesulfonylphenyl acetamide moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the fluoro and methanesulfonyl groups enhances electrophilic reactivity and binding affinity, while the benzothiazole framework contributes to stability and bioavailability. The compound's modular design allows for further derivatization, making it a versatile intermediate in pharmaceutical research. Its well-defined synthetic route ensures high purity and reproducibility for experimental applications.
N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide structure
941884-18-0 structure
Product Name:N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide
CAS No:941884-18-0
MF:C23H19FN2O3S2
MW:454.536966562271
CID:5505845
Update Time:2025-05-20

N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide
    • Benzeneacetamide, N-(6-fluoro-2-benzothiazolyl)-4-(methylsulfonyl)-N-(phenylmethyl)-
    • N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide
    • Inchi: 1S/C23H19FN2O3S2/c1-31(28,29)19-10-7-16(8-11-19)13-22(27)26(15-17-5-3-2-4-6-17)23-25-20-12-9-18(24)14-21(20)30-23/h2-12,14H,13,15H2,1H3
    • InChI Key: XNNFDRYUHXJQDG-UHFFFAOYSA-N
    • SMILES: C1(CC(N(C2=NC3=CC=C(F)C=C3S2)CC2=CC=CC=C2)=O)=CC=C(S(C)(=O)=O)C=C1

N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide Pricemore >>

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Additional information on N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide

N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide (CAS No. 941884-18-0): A Comprehensive Overview

N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide (CAS No. 941884-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, presents a fascinating case study for researchers interested in drug discovery and molecular interactions. The presence of both benzothiazole and methanesulfonylphenyl moieties in its structure makes it a valuable candidate for various applications.

The 6-fluoro-1,3-benzothiazol-2-yl group in this molecule is particularly noteworthy, as benzothiazole derivatives are known for their diverse biological activities. Researchers are increasingly exploring such compounds for their potential in addressing modern healthcare challenges, including antimicrobial resistance and targeted therapies. The N-benzyl substitution further enhances the molecule's versatility, allowing for fine-tuning of its physicochemical properties.

From a synthetic chemistry perspective, N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide represents an interesting challenge. The incorporation of the fluoro substituent at the 6-position of the benzothiazole ring requires careful consideration of reaction conditions to maintain regioselectivity. Current trends in green chemistry emphasize the importance of developing efficient synthetic routes for such complex molecules with minimal environmental impact.

The methanesulfonylphenyl group in this compound contributes significantly to its potential pharmacological profile. Sulfonyl-containing compounds have shown promise in various therapeutic areas, and this particular derivative may offer advantages in terms of bioavailability and target specificity. Recent studies suggest that molecules with similar structural motifs could play a role in developing treatments for neurological disorders, a hot topic in contemporary medical research.

Analytical characterization of CAS No. 941884-18-0 presents its own set of challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These analytical methods are crucial for quality control in pharmaceutical development, especially when working with complex heterocyclic systems like this benzothiazole derivative.

The solubility and stability profile of N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide are important considerations for its potential applications. Researchers are particularly interested in how the fluoro substitution affects these properties compared to non-fluorinated analogs. This information is valuable for formulation scientists working on drug delivery systems, a rapidly evolving field in pharmaceutical technology.

In the context of intellectual property and commercial potential, compounds like 941884-18-0 often represent valuable assets for pharmaceutical companies. The unique combination of structural elements in this molecule may offer patentable features, making it an interesting subject for medicinal chemistry programs focused on innovative therapeutic agents.

From a safety and handling perspective, while N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide is not classified as hazardous, standard laboratory precautions should always be observed when working with any chemical substance. Proper personal protective equipment and adequate ventilation are recommended, in line with good laboratory practice guidelines.

The future research directions for this compound are particularly exciting. With growing interest in personalized medicine and targeted drug delivery, molecules with the structural complexity of CAS No. 941884-18-0 may play important roles. The benzothiazole core, in particular, continues to be a focus of investigation for its diverse biological activities and potential therapeutic applications.

As the pharmaceutical industry continues to evolve, compounds like N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methanesulfonylphenyl)acetamide will likely remain at the forefront of drug discovery efforts. Their structural complexity and potential biological activities make them valuable tools for understanding molecular interactions and developing new therapeutic approaches to address unmet medical needs.

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